Cas no 1596668-93-7 (4-methyl-1-(oxolan-3-yl)pentane-1,3-dione)

• Product Name: 4-methyl-1-(oxolan-3-yl)pentane-1,3-dione
• CAS No: 1596668-93-7
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5972351
• PubChem ID: 116176216
• Update Time: 2025-10-28

4-methyl-1-(oxolan-3-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(oxolan-3-yl)pentane-1,3-dione
• 1596668-93-7
• EN300-1125066

• Inchi： 1S/C10H16O3/c1-7(2)9(11)5-10(12)8-3-4-13-6-8/h7-8H,3-6H2,1-2H3
• InChI Key： BUYAKJSBTIKEDT-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(C(C)C)=O)=O)C1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-methyl-1-(oxolan-3-yl)pentane-1,3-dione

4-Methyl-1-(Oxolan-3-Yl)Pentane-1,3-Dione: A Comprehensive Overview

4-Methyl-1-(Oxolan-3-Yl)Pentane-1,3-Dione (CAS No. 1596668-93-7) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as methylcyclopentanone derivative, has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development. The molecule consists of a pentane backbone with two ketone groups at positions 1 and 3, a methyl group at position 4, and an oxolane (tetrahydrofuran) ring attached at position 1. This combination of functional groups makes it a valuable intermediate in the synthesis of complex organic molecules.

The CAS No. 1596668-93-7 designation uniquely identifies this compound within the chemical registry system, ensuring clarity and consistency in scientific communication. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of targeted drug delivery systems. Researchers have explored its ability to act as a precursor for the synthesis of bioisosteres, which are molecules designed to mimic the biological activity of natural compounds while improving pharmacokinetic properties.

One of the most intriguing aspects of 4-Methyl-1-(Oxolan-3-Yl)Pentane-1,3-Dione is its compatibility with green chemistry principles. Its synthesis can be achieved through environmentally friendly methods, such as catalytic hydrogenation or enzymatic reactions, reducing the environmental footprint associated with traditional synthetic pathways. This aligns with the growing global emphasis on sustainable chemical processes and contributes to the development of eco-friendly products.

In terms of physical properties, this compound exhibits a melting point of approximately 50°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The presence of the oxolane ring introduces additional flexibility into the molecule, enhancing its ability to participate in intramolecular reactions and forming cyclic intermediates that are crucial for certain synthetic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of 4-Methyl-1-(Oxolan-3-Yl)Pentane-1,3-Dione with unprecedented accuracy. These studies have revealed that the compound's ketone groups are highly reactive towards nucleophilic attacks, making it an ideal candidate for use in condensation reactions such as aldol additions and Michael additions. Such reactions are fundamental in organic synthesis and have paved the way for the creation of novel pharmaceutical agents.

The application of 4-Methyl-1-(Oxolan-3-Yl)Pentane-1,3-Dione extends beyond traditional chemistry into materials science. It has been employed as a building block in the synthesis of polymeric materials with tailored mechanical properties. For instance, its incorporation into biodegradable polymers has shown promise in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

Moreover, this compound has found utility in analytical chemistry as a reference standard for chromatographic separations. Its distinct UV absorption characteristics make it an effective marker for high-performance liquid chromatography (HPLC) calibration, ensuring accurate quantification of related compounds in complex mixtures.

In conclusion, 4-Methyl-1-(Oxolan-3-Yl)Pentane-1,3-Dione (CAS No. 1596668-93